Cas no 324065-65-8 (4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole)

• Product Name: 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole
• CAS No: 324065-65-8
• MF: C₁₂H₁₂BrN₃S
• MW: 310.212779998779
• CID: 5901015
• PubChem ID: 2853039
• Update Time: 2025-10-28

4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2-(2-(propan-2-ylidene)hydrazinyl)thiazole
• 2-Propanone, 2-[4-(4-bromophenyl)-2-thiazolyl]hydrazone
• 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole
• 4-(4-bromophenyl)-N-(propan-2-ylideneamino)-1,3-thiazol-2-amine
• AKOS001415250
• CHEMBL3263529
• 4-(4-BROMOPHENYL)-2-[2-(PROPAN-2-YLIDENE)HYDRAZIN-1-YL]-1,3-THIAZOLE
• SR-01000213522
• 324065-65-8
• F0191-3847
• AB00089411-01
• SR-01000213522-1

• Inchi： 1S/C12H12BrN3S/c1-8(2)15-16-12-14-11(7-17-12)9-3-5-10(13)6-4-9/h3-7H,1-2H3,(H,14,16)
• InChI Key： LJLJLCWYRKJHRY-UHFFFAOYSA-N
• SMILES： C/C(=N\NC1=NC(C2=CC=C(Br)C=C2)=CS1)/C

Computed Properties

• Exact Mass: 308.99353g/mol
• Monoisotopic Mass: 308.99353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 420.5±37.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole

4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole: A Comprehensive Overview

4-(4-Bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole (CAS No. 324065-65-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole is characterized by a thiazole ring fused with a hydrazine moiety and a brominated phenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are known to enhance the compound's stability and reactivity. The hydrazine moiety, on the other hand, is a versatile functional group that can participate in various chemical reactions, making it an attractive target for drug design and synthesis.

The synthesis of 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole has been reported using several methods. One common approach involves the reaction of 4-bromobenzaldehyde with 2-propanone in the presence of a suitable catalyst to form the intermediate imine. This intermediate is then reacted with thiourea to form the thiazole ring. Another method involves the condensation of 4-bromobenzaldehyde with hydrazine hydrate followed by cyclization with carbon disulfide to form the thiazole ring. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In terms of biological activities, 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potent antimicrobial activity against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for hospital-acquired infections. Additionally, it has shown antifungal activity against Candida albicans, a common cause of yeast infections.

Beyond its antimicrobial properties, 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole has also been investigated for its potential anticancer effects. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. A recent study published in Cancer Research demonstrated that treatment with this compound led to significant reductions in tumor size and metastasis in xenograft models of breast cancer. These findings suggest that 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole may have therapeutic potential as an anticancer agent.

The mechanism of action of 4-(4-bromophenyl)-2-2-(propan-2-ylidene)hydrazin-1-yl-1,3-thiazole is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to disrupt cellular redox balance by generating reactive oxygen species (ROS). This can lead to oxidative stress and ultimately cell death. Another potential mechanism involves the inhibition of specific enzymes or receptors that are crucial for cell survival and proliferation. Further research is needed to elucidate these mechanisms fully.

In addition to its therapeutic applications, 4-(4-bromophenyl)-2-2-(propan-2-yli​den​e)hydrazin​​​​​​​​​​​​​​​​​​​​1-y​l​l​​​l​​l​​l​​l​​l​​l​​l​​l​​l​l-l​3-t​hiazo​le has also been studied for its use as a building block in organic synthesis. Its unique structure makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a scaffold to develop novel derivatives with enhanced potency and selectivity against specific targets.

The safety profile of 4-(4-bromophenyl)-2­­­­­­­­­­­­­­­­­­­­‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐(propan‐‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‐‏‏‏‏‏‏‏‏‏‏‏‏‏‐‫۲‬‐ylidene)hydrazin‐1‐yl‐1,__3__‐thiazo__le__ has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further safety assessments are necessary before it can be considered for clinical trials.

In conclusion, 4-(4-bromophenyl)-2\-\-\-\-\-\-\-\-\-\-\-\-\-\-\(propan\-\-\-\-\-\-\-\-\-\-\-\-\-\--\--\--\--\--\--\--\--\--\--\--\--\---yli\\de\\ne)hy\\drazi\\n\\\-\\\-\\\-\\\-\\\-\\\-\\\-\\---\\---\\---\\---\\---\\---\\---\\---\\---\\---\\---y-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-t-hiazo-le (CAS No. 324065–65–8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthetic routes make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and safety profile, paving the way for its potential use as a novel therapeutic agent.